Cas no 158515-34-5 (2(5H)-Furanone, 3-[9-[(2R,5S)-5-[(1S,4R)-1,4-dihydroxy-4-[(2R,5R)-tetrahydro-5-[(1R)-1-hydroxyundecyl]-2-furanyl]butyl]tetrahydro-2-furanyl]nonyl]-5-methyl-, (5S)-)

• Product Name: 2(5H)-Furanone, 3-[9-[(2R,5S)-5-[(1S,4R)-1,4-dihydroxy-4-[(2R,5R)-tetrahydro-5-[(1R)-1-hydroxyundecyl]-2-furanyl]butyl]tetrahydro-2-furanyl]nonyl]-5-methyl-, (5S)-
• CAS No: 158515-34-5
• MF: C₃₇H₆₆O₇
• MW: 622.915752887726
• CID: 158699
• PubChem ID: 75054698
• Update Time: 2024-03-01

2(5H)-Furanone, 3-[9-[(2R,5S)-5-[(1S,4R)-1,4-dihydroxy-4-[(2R,5R)-tetrahydro-5-[(1R)-1-hydroxyundecyl]-2-furanyl]butyl]tetrahydro-2-furanyl]nonyl]-5-methyl-, (5S)- Chemical and Physical Properties

Names and Identifiers

• 2(5H)-Furanone,3-[9-[(2R,5S)-5-[(1S,4R)-1,4-dihydroxy-4-[(2R,5R)-tetrahydro-5-[(1R)-1-hydroxyundecyl]-2-furanyl]butyl]tetrahydro-2-furanyl]nonyl]-5-methyl-,(5S)-
• 2(5H)-Furanone,3-[9-[(2R,5S)-5-[(1S,4R)-1,4-dihydroxy-4-[(2R,5R)-tetrahydro-5-[(1R)-1-hydroxyundecyl]-2-furanyl]butyl]tetrahy
• 2(5H)-Furanone,3-[9-[5-[1,4-dihydroxy-4-[tetrahydro-5-(1-hydroxyundecyl)-2-furanyl]butyl]tetrahydro-2-furanyl]nonyl]-5-methyl-,[2R-[2a[1S*[2R*(S*),5S*],4R*],5b(R*)]]-
• Squamostatin E
• 2(5H)-Furanone, 3-[9-[(2R,5S)-5-[(1S,4R)-1,4-dihydroxy-4-[(2R,5R)-tetrahydro-5-[(1R)-1-hydroxyundecyl]-2-furanyl]butyl]tetrahydro-2-furanyl]nonyl]-5-methyl-, (5S)-
• 158515-34-5
• (5S)-3-[9-[(2R,5S)-5-[(1S,4R)-1,4-Dihydroxy-4-[(2R,5R)-tetrahydro-5-[(1R)-1-hydroxyundecyl]-2-furanyl]butyl]tetrahydro-2-furanyl]nonyl]-5-methyl-2(5H)-furanone
• DTXSID601099713
• 4-Desoxycherimolin 2
• (5S)-3-(9-{(2R,5S)-5-[(1S,4R)-1,4-Dihydroxy-4-{(2R,5R)-5-[(1S)-1-hydroxyundecyl]tetrahydro-2-furanyl}butyl]tetrahydro-2-furanyl}nonyl)-5-methyl-2(5H)-furanone
• Squamostatin D
• 12,15-cis-Squamostatin D
• (+)-12,15-cis-Squamostatin D

• Inchi： 1S/C37H66O7/c1-3-4-5-6-7-11-14-17-20-31(38)35-25-26-36(44-35)33(40)23-22-32(39)34-24-21-30(43-34)19-16-13-10-8-9-12-15-18-29-27-28(2)42-37(29)41/h27-28,30-36,38-40H,3-26H2,1-2H3/t28-,30+,31+,32-,33+,34-,35+,36+/m0/s1
• InChI Key： VZEPVAAWZDUQLP-QMSPDADRSA-N
• SMILES： O1[C@@H](C)C=C(CCCCCCCCC[C@@H]2CC[C@@H]([C@@H](O)CC[C@@H](O)[C@H]3CC[C@H]([C@H](O)CCCCCCCCCC)O3)O2)C1=O

Computed Properties

• Exact Mass: 622.48085444g/mol
• Monoisotopic Mass: 622.48085444g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 44
• Rotatable Bond Count: 25
• Complexity: 801
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 8
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.7
• Topological Polar Surface Area: 105Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Annonaceous acetogenins
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohols Annonaceous acetogenins